Cas no 2377612-07-0 ({2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}dimethylamine)

• Product Name: {2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}dimethylamine
• CAS No: 2377612-07-0
• MF: C₁₅H₂₃BFNO₂
• MW: 279.158027887344
• MDL: MFCD18730260
• CID: 5174975
• PubChem ID: 75487767
• Update Time: 2025-10-21

{2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylaminomethyl)-4-fluorophenylboronic acid pinacol ester
• {2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}dimethylamine

• MDL： MFCD18730260
• Inchi： 1S/C15H23BFNO2/c1-14(2)15(3,4)20-16(19-14)12-7-8-13(17)11(9-12)10-18(5)6/h7-9H,10H2,1-6H3
• InChI Key： VOMXVAZMTHHVCZ-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=CC(B2OC(C)(C)C(C)(C)O2)=CC=C1F

Additional information on {2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}dimethylamine

Research Brief on the Latest Advances in Chemical Biology and Medicine: Focus on 2377612-07-0 and {2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}dimethylamine

In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements in the development of novel compounds and their applications in drug discovery and therapeutic interventions. Among these, the compound with the CAS number 2377612-07-0 and the specific product name {2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}dimethylamine has garnered attention due to its unique chemical properties and potential biomedical applications. This research brief aims to provide an in-depth analysis of the latest studies and findings related to these compounds, highlighting their significance in the field.

The compound 2377612-07-0, a boronic ester derivative, has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules. Recent research has demonstrated its utility in the development of targeted therapies, particularly in oncology. The presence of the boronic ester moiety allows for precise modifications, enabling the creation of highly specific inhibitors for various enzymatic pathways involved in cancer progression.

{2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}dimethylamine, on the other hand, has shown promise as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the fluorine substituent and the dimethylamine group, contribute to its enhanced reactivity and selectivity. Recent studies have explored its application in the design of positron emission tomography (PET) tracers, which are critical for non-invasive imaging and diagnosis of neurological disorders and cancers.

A notable study published in the Journal of Medicinal Chemistry (2023) investigated the pharmacokinetic and pharmacodynamic properties of derivatives synthesized using 2377612-07-0. The results indicated improved bioavailability and target engagement, suggesting its potential as a lead compound for further drug development. Additionally, the study highlighted the compound's stability under physiological conditions, a crucial factor for its therapeutic applicability.

In parallel, research focusing on {2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}dimethylamine has revealed its efficacy in modulating neurotransmitter systems. A recent preclinical study demonstrated its ability to cross the blood-brain barrier and interact with specific receptors, paving the way for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of these compounds. Current efforts are directed toward improving yield and purity while minimizing side effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the translation of these discoveries into clinical applications.

In conclusion, the compounds 2377612-07-0 and {2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}dimethylamine represent exciting avenues for research and development in chemical biology and medicine. Their unique properties and diverse applications underscore their potential to revolutionize drug discovery and therapeutic strategies. Continued exploration and innovation in this area are essential to fully realize their benefits and address unmet medical needs.